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Norgestrel-d5, a deuterium-labeled analog of norgestrel, is primarily used as an internal standard (IS) in

the quantitative bioanalysis of norgestrel and its active enantiomer, levonorgestrel (LNG), using liquid

chromatography-tandem mass spectrometry (LC-MS/MS) [1] [2] [3]. Its function is to correct for variability

in sample preparation and instrument response, thereby improving the accuracy and precision of analytical

methods [1].

The table below summarizes the key characteristics of Norgestrel-d5:

Property Description

Chemical
Name

(8R, 9S, 10R, 13S, 14S, 17R)-13-(Ethyl-d5)-17-ethynyl-17-hydroxy-

1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-
one [2]

Molecular
Formula

C₂₁H₂₃D₅O₂ [2] [3]

Molecular
Weight

317.5 g/mol [2]

CAS Number 2015995-56-7 [2]

Appearance White solid [3]
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Property Description

Application Reference standard for analytical method development, validation, and quality control
(QC); crucial for Abbreviated New Drug Applications (ANDA) [2]

Storage 2-8°C (Refrigerator) [4] [3]

Detailed Analytical Protocol for Levonorgestrel in
Plasma using LC-MS/MS

The following protocol is adapted from a validated method for the determination of levonorgestrel (LNG) in

human plasma, which uses D-(-)-norgestrel-d7 as an internal standard [1]. The principles and procedures are

directly applicable to methods employing Norgestrel-d5.

The workflow for the sample preparation and analysis is outlined in the following diagram:
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Analytes: Levonorgestrel (LNG) and Norgestrel-d5 (IS) [1].

Solvents: Methanol (HPLC grade), acetonitrile (LC/MS grade), tert-Butyl methyl ether (reagent
grade), de-ionized water (HPLC grade) [1].

Mobile Phase Additive: Ammonia solution (e.g., 25%) [1].
Biological Matrix: Blank human plasma (e.g., with K₂EDTA as anticoagulant) [1].

Instrumentation and Conditions

The table below details the key instrument parameters as described in the literature [1]:

Component Parameter Setting / Description

Chromatography Column Fortis C18 (3 µm, 100mm × 2.1mm) or equivalent

Mobile Phase A De-ionized water + 0.1% NH₄OH (v/v)

Mobile Phase B Methanol + 0.1% NH₄OH (v/v)

Gradient Non-specified gradient program

Flow Rate 400 µL/min

Oven Temperature 40°C

Injection Volume 25 µL

Mass
Spectrometry

Ionization Electrospray Ionization (ESI), Positive Polarity

Detection Mode Multiple Reaction Monitoring (MRM)

LNG Transition 313.2 → 245.2 m/z [1] [5]

Norgestrel-d5
Transition

318.2 → 250.2 m/z (estimated from D-(-)-norgestrel-d7

transition 320.1 → 251.2 [1])

Sample Preparation Procedure
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Aliquot: Pipette 500 µL of calibrators, quality controls (QCs), or unknown plasma samples into

labeled glass tubes [1].
Add Internal Standard: Add a fixed volume (e.g., 50 µL) of the working Norgestrel-d5 solution to all

tubes except the blank. Add the same volume of pure methanol to the blank tube [1].
Liquid-Liquid Extraction:

Add 4 mL of tert-Butyl methyl ether to each tube using a repeater pipette [1].
Cap the tubes promptly and tumble them for 30 minutes at room temperature [1].

Phase Separation:
Centrifuge the tubes at approximately 850 RCF for 5 minutes at room temperature [1].

Place the tubes in a cryogenic bath (solid CO₂ and methanol) until the aqueous (plasma) layer
is frozen (~45 seconds) [1].

Decant the organic (ether) layer into a new, labeled glass tube [1].
Evaporation and Reconstitution:

Evaporate the organic layer to dryness under a gentle stream of nitrogen at 40°C for about 25
minutes [1].

Reconstitute the dry residue with 100 µL of a solvent compatible with the mobile phase (e.g.,
methanol:water:formic acid, 50:50:0.1 v/v/v) [1].

Transfer the reconstituted sample to an autosampler vial and centrifuge for 10 minutes at
~1700 RCF before loading onto the LC-MS/MS system [1].

Method Validation

While the referenced method provides a benchmark, any method developed in-house must be fully validated.

Key parameters to evaluate include [1]:

Linearity and Range: The method should be linear over the expected concentration range. The cited
method was validated from 49.6 to 1500 pg/mL for levonorgestrel [1].

Precision and Accuracy: Both intra-assay and inter-assay precision (expressed as % relative
standard deviation) and accuracy (expressed as % of nominal concentration) should be within

acceptable limits (typically ±15% for all levels except the LLOQ, which is ±20%) [1].
Specificity and Selectivity: Demonstrate that the method can unequivocally differentiate the analyte

and IS from other interfering components in the plasma matrix [1].
Lower Limit of Quantification (LLOQ): The lowest standard on the calibration curve with acceptable

precision and accuracy. The cited method achieved an LLOQ of 49.6 pg/mL, which is essential for
detecting low concentrations from subdermal implants [1].

Critical Considerations for Analysis
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Steroid Analysis Challenges: The analysis of steroid hormones like norgestrel by LC-MS is complex

due to their low circulating concentrations, poor ionization efficiency, and potential for isobaric
interferences. Careful optimization of sample cleanup (e.g., liquid-liquid or solid-phase extraction) and

chromatographic separation is paramount [6].
Handling and Safety:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,
safety goggles, and a lab coat [4] [2].

Storage: Store Norgestrel-d5 standard as directed, typically in a refrigerator between 2-8°C [4]
[2] [3].

Waste Disposal: Dispose of all chemical waste according to local regulations [2].

Conclusion

Norgestrel-d5 is a critical tool for ensuring data reliability in the quantitative bioanalysis of norgestrel and

levonorgestrel in forensic toxicology and clinical pharmacology. The protocol outlined above, centered on a

robust LC-MS/MS method with a deuterated internal standard, provides a framework for achieving high

sensitivity and specificity required for monitoring these compounds in biological matrices.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Application Notes: Norgestrel-d5 as an Internal Standard in

Bioanalysis]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1817803#norgestrel-d5-in-forensic-toxicology-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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